1-(3-Hydroxy-4-methoxyphenyl)cyclopropanecarboxylic acid

• CAS No.: 936728-04-0
• Molecular Formula: C11H12O4
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 1-(3-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C11H12O4/c1-15-9-3-2-7(6-8(9)12)11(4-5-11)10(13)14/h2-3,6,12H,4-5H2,1H3,(H,13,14)
• InChI Key: DQALANWWCRLIPZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2(CC2)C(=O)O)O

Description

1-(3-Hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid is an organic compound characterized by a cyclopropane ring attached to a phenyl group substituted with hydroxy and methoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid typically involves the cyclopropanation of a suitable phenyl precursor. One common method is the reaction of 3-hydroxy-4-methoxybenzaldehyde with diazomethane to form the cyclopropane ring. The reaction conditions often include the use of a solvent such as dichloromethane and a catalyst like rhodium acetate to facilitate the cyclopropanation process.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions: 1-(3-Hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The carboxylic acid group can be reduced to an alcohol using reducing agents such as lithium aluminum hydride.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide for nucleophilic substitution.

Major Products Formed:

Oxidation: Formation of 1-(3-methoxy-4-oxo-phenyl)cyclopropane-1-carboxylic acid.

Reduction: Formation of 1-(3-hydroxy-4-methoxyphenyl)cyclopropane-1-methanol.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-(3-Hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including anti-inflammatory and antioxidant properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(3-hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid involves its interaction with specific molecular targets and pathways. The hydroxy and methoxy groups on the phenyl ring can participate in hydrogen bonding and other interactions with biological molecules, influencing their activity. The cyclopropane ring adds rigidity to the molecule, affecting its binding affinity and specificity.

Comparison with Similar Compounds

• 1-(4-Hydroxy-3-methoxyphenyl)cyclopropane-1-carboxylic acid
• 1-(3-Methoxyphenyl)cyclopropane-1-carboxylic acid
• 1-(4-Methoxyphenyl)cyclopropane-1-carboxylic acid

Comparison: 1-(3-Hydroxy-4-methoxyphenyl)cyclopropane-1-carboxylic acid is unique due to the presence of both hydroxy and methoxy groups on the phenyl ring, which can significantly influence its chemical reactivity and biological activity. In comparison, similar compounds with only one substituent may exhibit different properties and applications.